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Compound of Interest

Compound Name: Cyclopentyl hexanoate

Cat. No.: B8742183 Get Quote

An In-Depth Technical Guide to the Material Safety Profile of Cyclopentyl Hexanoate

This document provides a comprehensive safety and handling guide for cyclopentyl
hexanoate (CAS No. 5413-59-2), tailored for researchers, scientists, and professionals in drug

development. In the absence of a standardized, officially adopted Safety Data Sheet (SDS),

this guide synthesizes available physicochemical data, information from structurally related

compounds, and established laboratory safety principles to construct a robust operational

safety profile. The objective is to empower scientific personnel with the knowledge to handle

this compound responsibly, mitigating potential risks in a research and development setting.

Section 1: Chemical and Physical Identity
Cyclopentyl hexanoate is an ester characterized by a cyclopentyl ring attached to the

carboxyl group of hexanoic acid. Understanding its fundamental properties is the first step in a

thorough risk assessment.

Chemical Identifiers and Synonyms:

IUPAC Name: cyclopentyl hexanoate[1]

CAS Number: 5413-59-2[1]

Molecular Formula: C₁₁H₂₀O₂[1]

Synonyms: Hexanoic acid, cyclopentyl ester[1][2]
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Table 1: Physical and Chemical Properties of Cyclopentyl Hexanoate

Property Value Source

Molecular Weight 184.27 g/mol [1][2]

Exact Mass 184.146329876 Da [1][2]

Topological Polar Surface Area 26.3 Å² [1][2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 6 [2]

Complexity 148 [1][2]

Appearance
Inferred to be a liquid at room

temperature
N/A

Solubility

Expected to be insoluble in

water and soluble in alcohols

and organic solvents

N/A

Section 2: Hazard Identification and Assessment
A critical aspect of this guide is the acknowledgment that specific, empirically-derived hazard

data for cyclopentyl hexanoate is not readily available in public databases.[2] Therefore, a

precautionary approach is warranted, inferring potential hazards from the compound's chemical

class (esters) and structurally similar molecules like other hexanoates and cyclopentane

derivatives.

The following diagram illustrates the logical workflow for assessing hazards when direct data is

unavailable.
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Hazard Assessment for Compounds with Limited Data
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Infer Potential Hazards
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Caption: Hazard Assessment Workflow for Compounds with Limited Data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b8742183?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8742183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Summary of Potential Hazards and Associated Precautions
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Potential Hazard
Rationale Based on
Analogs

Recommended
Precautionary Statements

Flammability

Cyclopentane is a highly

flammable liquid.[3][4] Esters

can be combustible. A

conservative assumption is

that cyclopentyl hexanoate is a

combustible or flammable

liquid.

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking. Use explosion-

proof

electrical/ventilating/lighting

equipment.[5] Take

precautionary measures

against static discharge.[6]

Skin Irritation

Many organic esters and

solvents can cause skin

irritation upon prolonged or

repeated contact.[7][8]

Wear protective gloves. Wash

skin thoroughly after handling.

Take off contaminated clothing

and wash it before reuse.[9]

Eye Irritation

Direct contact with organic

liquids can cause serious eye

irritation.[7][8]

Wear eye/face protection

(safety glasses or goggles). IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[9]

Respiratory Irritation

Inhalation of vapors or mists

may cause respiratory tract

irritation.[7] High vapor

concentrations may lead to

dizziness or drowsiness.[10]

Use only outdoors or in a well-

ventilated area, preferably in a

chemical fume hood.[11] Avoid

breathing vapors or mist.[12]

Aspiration Hazard

If swallowed, the substance

may be harmful and could

potentially enter the airways,

which is a risk associated with

some low-viscosity

hydrocarbons like

cyclopentane.[10]

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor. Do NOT induce

vomiting.[4][9]
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Section 3: Exposure Scenarios and Risk Mitigation
In a research and drug development setting, exposure is most likely to occur during weighing,

transferring, reaction setup, and work-up procedures. Mitigation relies on a combination of

engineering controls and appropriate personal protective equipment (PPE).

Engineering Controls
Chemical Fume Hood: All manipulations of cyclopentyl hexanoate that could generate

aerosols or vapors must be performed inside a certified chemical fume hood to minimize

inhalation exposure.[3]

Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.[11]

Safety Stations: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[3][13]

Personal Protective Equipment (PPE)
The selection of PPE is critical for preventing skin and eye contact.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale and Standard

Hand Protection
Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Provides a barrier against skin

contact. Users should check

with the glove manufacturer for

specific breakthrough times.

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Conforms to OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[3] Protects

against splashes.

Skin/Body Protection Standard laboratory coat.
Protects skin and personal

clothing from minor splashes.

Respiratory Protection
Not typically required when

used in a fume hood.

If engineering controls are

insufficient or in case of a large

spill, use a NIOSH/MSHA or

European Standard EN 149

approved respirator with an

appropriate organic vapor

cartridge.[3]

Section 4: Standard Operating Procedures for Safe
Handling
Adherence to a strict, step-by-step protocol is essential for minimizing risk. The following

workflow is designed for the safe handling of liquid reagents like cyclopentyl hexanoate in a

laboratory setting.

Experimental Protocol: Weighing and Transferring
Cyclopentyl Hexanoate

Preparation: Don all required PPE (lab coat, safety glasses, gloves) before entering the lab.

Fume Hood Verification: Ensure the chemical fume hood is operational and the sash is at the

appropriate working height.
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Material Staging: Place all necessary equipment (beakers, graduated cylinders, stir bars,

spatula) and the cyclopentyl hexanoate container inside the fume hood.

Grounding: For transfers of significant quantities, ensure the container and receiving

equipment are grounded to prevent static discharge.[3]

Dispensing: Open the container. Using a clean pipette or graduated cylinder, carefully

transfer the desired volume of the liquid. Avoid splashing.

Weighing (if by mass): Tare a sealed container on a balance. Transfer the liquid into the

container inside the fume hood, then seal it before moving it back to the balance for the final

weight.

Container Sealing: Tightly close the main cyclopentyl hexanoate container immediately

after use.[6]

Cleanup: Clean any minor drips within the fume hood using an appropriate absorbent

material. Dispose of contaminated materials as hazardous waste.

Post-Handling: Wash hands thoroughly with soap and water after the procedure is complete,

even after removing gloves.
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Standard Operating Procedure for Handling Liquid Reagents

Start: Procedure Prep

1. Don Required PPE

2. Verify Fume Hood Operation

3. Stage Materials in Hood

4. Dispense/Transfer Liquid

5. Securely Seal All Containers

6. Clean Work Area in Hood

7. Dispose of Waste Properly

8. Remove PPE & Wash Hands

End: Procedure Complete

Click to download full resolution via product page

Caption: Emergency Response Decision Tree for Spills and Personnel Exposure.
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Section 6: Stability, Storage, and Disposal
Proper storage and disposal are fundamental to laboratory safety and environmental

responsibility.

Stability and Reactivity
Chemical Stability: The substance is expected to be stable under normal storage conditions.

Conditions to Avoid: Keep away from excess heat, open flames, sparks, and sources of

ignition. [14]* Incompatible Materials: Avoid contact with strong oxidizing agents, which may

cause a vigorous reaction. [3][13]* Hazardous Decomposition Products: Thermal

decomposition may produce carbon monoxide (CO) and carbon dioxide (CO₂). [3][13]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place. [3][14]* The

storage area should be designated for flammable or combustible liquids. [3]* Store away

from incompatible materials such as strong oxidizing agents. [13]

Disposal
Disposal of cyclopentyl hexanoate and its containers must be handled as hazardous

waste.

All waste disposal practices must comply with local, regional, and national regulations. [15]*

Do not dispose of the chemical into drains or the environment. Chemical waste generators

are responsible for determining waste classification and ensuring complete and accurate

disposal procedures. [13][14]

Section 7: Conclusion and Knowledge Gaps
This guide establishes a robust safety framework for the handling of cyclopentyl hexanoate in

a scientific research environment. The core principle of this document is precautionary; by

treating the substance with the caution afforded to flammable and potentially irritating materials,

researchers can significantly mitigate risks.
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The primary knowledge gap remains the lack of empirical toxicological and ecotoxicological

data for cyclopentyl hexanoate. While read-across and structural analysis provide a sound

basis for hazard inference, they do not replace direct testing. Professionals using this

compound should remain alert for new information from regulatory bodies or suppliers and

adjust their protocols accordingly. By integrating the principles of expertise, caution, and

continuous learning, the scientific community can ensure the safe and responsible use of this

and other novel chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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